Cas no 2138255-69-1 (2-Propen-1-one, 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-)

• Product Name: 2-Propen-1-one, 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-
• CAS No: 2138255-69-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5259918
• Update Time: 2025-05-20

2-Propen-1-one, 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-

• Inchi： 1S/C14H18N2O/c1-10(2)14(17)16-8-7-11(9-15)12-5-3-4-6-13(12)16/h3-6,11H,1,7-9,15H2,2H3
• InChI Key： LTKPHLCAPJXNOK-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)C(CN)CC1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-

Introduction to 2-Propen-1-one, 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-

The compound 2-Propen-1-one, specifically the derivative 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl, is a highly specialized organic molecule with significant applications in various fields. This compound is identified by the CAS number 2138255-69-1, which uniquely distinguishes it in chemical databases and research literature. The molecule combines a ketone group with a quinoline derivative, making it a versatile compound with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The structure of this compound is intriguing. The quinoline ring system is a heterocyclic aromatic structure that is known for its stability and reactivity. The presence of the amino methyl group at position 4 of the quinoline ring introduces additional functionality, enabling this compound to participate in various chemical reactions. The ketone group at position 1 of the quinoline ring further enhances its reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Researchers have explored its ability to form bioactive molecules through strategic modifications. For instance, the amino methyl group can be functionalized to introduce various substituents, leading to compounds with diverse pharmacological properties. This flexibility makes it an attractive candidate for developing new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to interact with biological systems at multiple levels suggests potential uses as a herbicide or fungicide. Scientists are currently investigating its efficacy against various plant pathogens and weeds under controlled conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the quinoline ring system and subsequent functionalization to introduce the amino methyl and ketone groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, it undergoes hydrolysis and microbial degradation, reducing its persistence in the environment. These findings are particularly important for regulatory agencies evaluating its safety for agricultural and industrial applications.

In conclusion, the compound 2-Propen-1-one, specifically the derivative 1-[4-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl, represents a significant advancement in organic chemistry. Its unique structure and versatile reactivity make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a critical role in developing innovative solutions for some of today's most pressing challenges.